Cas no 20622-30-4 (6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-)

6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- structure
20622-30-4 structure
Product Name:6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
CAS No:20622-30-4
MF:C22H32O2
MW:328.488286972046
CID:260031
PubChem ID:161323
Update Time:2025-05-17

6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
    • 6H-Dibenzo(b,d)pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR-trans)-
    • (6aR,10aR)-3-hexyl-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol
    • 20622-30-4
    • 3-Hexyl-6,6,9-trimethyl-6a,7,10,10a-tetrahydro-6H-dibenzo[b,d]pyran-1-ol
    • 6H-Dibenzo[b,d]pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
    • n-Hexyl-delta-8-tetrahydrocannabinol
    • n-Hexyl-delta-8-thc
    • DTXSID20942812
    • Inchi: 1S/C22H32O2/c1-5-6-7-8-9-16-13-19(23)21-17-12-15(2)10-11-18(17)22(3,4)24-20(21)14-16/h10,13-14,17-18,23H,5-9,11-12H2,1-4H3/t17-,18-/m1/s1
    • InChI Key: ZHYPKENABBMAAN-QZTJIDSGSA-N
    • SMILES: O1C2C=C(CCCCCC)C=C(C=2[C@@H]2CC(C)=CC[C@H]2C1(C)C)O

Computed Properties

  • Exact Mass: 328.24036
  • Monoisotopic Mass: 328.24
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.006
  • Boiling Point: 398.2°Cat760mmHg
  • Flash Point: 150.3°C
  • Refractive Index: 1.525
  • PSA: 29.46

6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P002IU5-1mg
6H-Dibenzo[b,d]pyran-1-ol, 3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-
20622-30-4 ≥98%
1mg
$255.00 2023-12-19

Additional information on 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)-

Comprehensive Analysis of 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4)

The compound 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4) is a structurally complex molecule that has garnered significant interest in both academic and industrial research. Its unique dibenzo[b,d]pyran backbone, combined with a hexyl side chain and multiple methyl groups, makes it a subject of study in fields such as organic chemistry, pharmacology, and materials science. Researchers are particularly intrigued by its stereochemistry, as the (6aR,10aR)- configuration plays a critical role in its biological activity and physical properties.

In recent years, the demand for specialized organic compounds like 6H-Dibenzo[b,d]pyran-1-ol has surged, driven by advancements in synthetic methodologies and the growing need for novel bioactive molecules. This compound's tetrahydro and trimethyl modifications contribute to its stability and solubility, making it a valuable candidate for further derivatization. Users searching for "CAS 20622-30-4 applications" or "synthesis of dibenzopyran derivatives" will find this molecule particularly relevant due to its potential in drug discovery and material engineering.

One of the most frequently asked questions about 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- revolves around its stereoselective synthesis. The (6aR,10aR)- configuration is challenging to achieve, requiring precise catalytic conditions or chiral auxiliaries. Recent publications highlight the use of asymmetric hydrogenation and enzymatic resolution as promising approaches. These methods align with the broader trend toward green chemistry, a hot topic among researchers aiming to reduce environmental impact while maintaining high yields and selectivity.

Another area of interest is the compound's potential biological activity. While detailed pharmacological studies are still underway, preliminary data suggest that its dibenzo[b,d]pyran core may interact with specific cellular targets, making it a candidate for further investigation in therapeutic applications. Searches for "bioactive dibenzopyran compounds" or "CAS 20622-30-4 biological effects" reflect this growing curiosity. However, it is essential to note that rigorous clinical validation is required before any medical use can be considered.

From a materials science perspective, the hexyl and trimethyl substituents in 6H-Dibenzo[b,d]pyran-1-ol contribute to its lipophilicity, which could be exploited in the design of organic semiconductors or liquid crystals. Researchers exploring "organic electronic materials" or "dibenzopyran-based polymers" may find this compound's properties advantageous for developing next-generation optoelectronic devices. Its thermal stability and tunable electronic characteristics make it a promising building block for functional materials.

In conclusion, 6H-Dibenzo[b,d]pyran-1-ol,3-hexyl-6a,7,10,10a-tetrahydro-6,6,9-trimethyl-, (6aR,10aR)- (CAS No. 20622-30-4) represents a multifaceted compound with significant potential across multiple disciplines. Its structural complexity, combined with its stereochemical purity and functional versatility, ensures its continued relevance in cutting-edge research. Whether for synthetic challenges, biological exploration, or material innovation, this molecule offers a wealth of opportunities for scientists and engineers alike.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司